Cas no 1155575-82-8 (1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine)
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine
-
- Inchi: 1S/C12H23N3/c1-4-7-11(8-5-2)14-12-9-13-15(6-3)10-12/h9-11,14H,4-8H2,1-3H3
- InChI Key: ZBCMDPIBHGXHLI-UHFFFAOYSA-N
- SMILES: N(C1C=NN(CC)C=1)C(CCC)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 155
- XLogP3: 3.1
- Topological Polar Surface Area: 29.8
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-166324-0.05g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-166324-0.1g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-166324-0.25g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-166324-0.5g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-166324-1.0g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-166324-2.5g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-166324-5.0g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-166324-10.0g |
1-ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 10.0g |
$3131.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00986276-1g |
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 95% | 1g |
¥3220.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00986276-5g |
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine |
1155575-82-8 | 95% | 5g |
¥9352.0 | 2023-04-05 |
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine
Introduction to 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine (CAS No. 1155575-82-8)
1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine, identified by its CAS number 1155575-82-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole core substituted with an ethyl group at the 1-position and a heptan-4-yl chain at the 4-position, has garnered attention due to its structural complexity and potential biological activities. The pyrazole scaffold is a well-documented heterocyclic system known for its versatility in drug design, often serving as a privileged structure in the development of bioactive molecules.
The structural motif of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine combines the pyrazole ring with a longer alkyl chain, which can influence both the solubility and the pharmacokinetic properties of the compound. The presence of the heptan-4-yl side chain, in particular, introduces a degree of lipophilicity that may enhance membrane permeability, a crucial factor in drug absorption and distribution. This feature makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine may contribute to its unique interaction with biological targets, potentially leading to novel mechanisms of action. For instance, modifications at the 4-position of the pyrazole ring have been shown to modulate binding affinity to enzymes and receptors involved in metabolic pathways.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that pyrazole-based molecules may interact with key enzymes and signaling pathways implicated in diseases such as diabetes, obesity, and neurodegenerative disorders. The structural features of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine, including its alkyl-substituted pyrazole core, position it as a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.
The synthesis of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazole ring, followed by alkylation and functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound further in preclinical studies.
Preclinical studies have begun to uncover the pharmacological profile of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine. Initial findings indicate that this compound exhibits promising biological activity without significant toxicity at tested doses. These results are encouraging for researchers who are exploring its potential as a lead compound for drug development. Further investigations are needed to fully elucidate its mechanism of action and to identify any off-target effects that might limit its therapeutic utility.
The chemical properties of 1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine, such as its molecular weight and solubility profile, also play a critical role in determining its suitability for clinical translation. These properties influence formulation development and dosing strategies, making them essential considerations for any drug candidate entering human trials. Collaborative efforts between synthetic chemists and biologists are essential to optimize these properties while maintaining biological efficacy.
As research continues to advance our understanding of disease mechanisms at the molecular level, compounds like 1-Ethyl-N-(heptan-4-ylyl)-1H-pyrazol - 4 - amine (CAS No. 1155575 - 82 - 8) are poised to play an increasingly important role in therapeutic innovation. The combination of structural diversity and demonstrated biological activity makes this molecule an exciting prospect for future drug development pipelines. Continued investment in both synthetic chemistry and pharmacological research will be necessary to realize its full potential as a therapeutic agent.
1155575-82-8 (1-Ethyl-N-(heptan-4-yl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)